Cas no 193065-67-7 (1-(4-Bromophenyl)-7-chloro-1-oxoheptane)
193065-67-7 structure
Product Name:1-(4-Bromophenyl)-7-chloro-1-oxoheptane
CAS No:193065-67-7
MF:C13H16BrClO
MW:303.622542381287
CID:907995
PubChem ID:22098927
Update Time:2025-04-19
1-(4-Bromophenyl)-7-chloro-1-oxoheptane Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-Bromophenyl)-7-chloro-1-oxoheptane
- 1-(4-bromophenyl)-7-chloroheptan-1-one
- 1-Heptanone,1-(4-bromophenyl)-7-chloro
- DTXSID70622410
- AKOS016019633
- DB-201034
- 193065-67-7
- SCHEMBL8674579
- MFCD00672054
-
- MDL： MFCD00672054
- Inchi： 1S/C13H16BrClO/c14-12-8-6-11(7-9-12)13(16)5-3-1-2-4-10-15/h6-9H,1-5,10H2
- InChI Key： RGPPQQUQFFSDQO-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1)C(CCCCCCCl)=O
Computed Properties
- Exact Mass: 302.00700
- Monoisotopic Mass: 302.00731g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07000
- LogP: 4.82110
1-(4-Bromophenyl)-7-chloro-1-oxoheptane Customs Data
- HS CODE：2914700090
- Customs Data：
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
1-(4-Bromophenyl)-7-chloro-1-oxoheptane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 203626-2g |
1-(4-bromophenyl)-7-chloro-1-oxoheptane |
193065-67-7 | 97% | 2g |
￡672.00 | 2022-02-28 | |
| Fluorochem | 203626-5g |
1-(4-bromophenyl)-7-chloro-1-oxoheptane |
193065-67-7 | 97% | 5g |
￡1447.00 | 2022-02-28 | |
| Fluorochem | 203626-1g |
1-(4-bromophenyl)-7-chloro-1-oxoheptane |
193065-67-7 | 97% | 1g |
￡424.00 | 2022-02-28 | |
| TRC | B083065-250mg |
1-(4-Bromophenyl)-7-chloro-1-oxoheptane |
193065-67-7 | 250mg |
$ 365.00 | 2022-06-07 | ||
| TRC | B083065-500mg |
1-(4-Bromophenyl)-7-chloro-1-oxoheptane |
193065-67-7 | 500mg |
$ 605.00 | 2022-06-07 | ||
| A2B Chem LLC | AE83595-1g |
1-(4-Bromophenyl)-7-chloro-1-oxoheptane |
193065-67-7 | 97% | 1g |
$516.00 | 2024-04-20 | |
| A2B Chem LLC | AE83595-2g |
1-(4-Bromophenyl)-7-chloro-1-oxoheptane |
193065-67-7 | 97% | 2g |
$790.00 | 2024-04-20 | |
| A2B Chem LLC | AE83595-5g |
1-(4-Bromophenyl)-7-chloro-1-oxoheptane |
193065-67-7 | 97% | 5g |
$1650.00 | 2024-04-20 | |
| Crysdot LLC | CD12100746-1g |
1-(4-Bromophenyl)-7-chloro-1-oxoheptane |
193065-67-7 | 95+% | 1g |
$381 | 2024-07-24 | |
| Crysdot LLC | CD12100746-5g |
1-(4-Bromophenyl)-7-chloro-1-oxoheptane |
193065-67-7 | 95+% | 5g |
$1156 | 2024-07-24 |
1-(4-Bromophenyl)-7-chloro-1-oxoheptane Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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